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Compound of Interest

Compound Name:
Methoxy[1-(3-

nitrophenyl)ethylidene]amine

CAS No.: 72278-09-2

Cat. No.: B3007543

Get Quote

CAS: 72278-09-2 Chemical Family: Nitro-aromatic / Oxime Ether Formula: C₉H₁₀N₂O₃

Molecular Weight: 194.19 g/mol [1][2][3]

Part 1: Executive Safety Assessment
Effective disposal of Methoxy[1-(3-nitrophenyl)ethylidene]amine requires a nuanced

understanding of its dual-hazard profile.[1] Unlike simple organic solvents, this molecule

contains two energetic and chemically distinct functional groups: a nitro group (-NO₂) and an

oxime ether moiety (=N-O-CH₃).[1]

The Mechanistic Hazards[3]
Nitro-Aromatic Instability: While 3-nitroacetophenone derivatives are generally more stable

than polynitro compounds (e.g., TNT), the nitro group renders the molecule susceptible to

thermal decomposition.[1][3] Crucial Directive: Never subject this waste stream to rotary

evaporation to dryness at temperatures exceeding 50°C, and never dispose of it in "Sharps"

or general trash containers where compaction could trigger localized heating.[3]
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Oxime Ether Hydrolysis: In the presence of strong acids, the oxime ether linkage hydrolyzes,

releasing methoxyamine (O-methylhydroxylamine).[3] Methoxyamine is a potent mutagen

and toxicant.[3] Therefore, this waste must be strictly segregated from acidic waste streams

to prevent the in-situ generation of secondary toxic vapors.

Quantitative Hazard Profile
Parameter Value / Classification Operational Implication

Physical State Solid or Viscous Oil

Requires solvent dissolution

for transfer; do not scrape dry

solids aggressively (friction

risk).[1]

Flash Point >110°C (Predicted)
Combustible but not

Flammable (Class IIIB).[3]

Reactivity Acid-Sensitive

DO NOT mix with acidic waste

streams (e.g., waste

HCl/H₂SO₄).[1]

Toxicity Acute Tox.[3][4] (Oral/Dermal)

Assume high toxicity due to

nitro/amine metabolic

byproducts.

RCRA Code
D001 (Ignitable), D003

(Reactive)*

Conservative assignment due

to nitro group potential.

Part 2: Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation
Objective: Prevent cross-reactivity in the central accumulation area.[3]

Segregation: Isolate this compound from:

Strong Acids: Prevents hydrolysis to methoxyamine.[1]

Reducing Agents: Prevents reduction of the nitro group to unstable hydroxylamines or

anilines.[3]
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Oxidizers: Minimizes fire risk.[1][3]

Solvent Selection: If the material is solid, dissolve it in a compatible non-halogenated solvent

(e.g., Acetone, Ethyl Acetate, or Methanol) to facilitate transfer. Avoid chlorinated solvents if

possible to reduce incineration costs, unless required for solubility.[3]

Phase 2: Packaging & Labeling
Objective: Ensure container integrity during transport to the incineration facility.

Container Type: Use Amber Glass or High-Density Polyethylene (HDPE).[1]

Why: Amber glass protects the N-O bond from photodegradation.[3] HDPE is resistant to

organic solvents.[3]

Headspace: Leave at least 10% headspace in the container. Nitro compounds can release

nitrogen oxides (NOx) if slow decomposition occurs; headspace prevents over-

pressurization.[3]

Labeling:

Primary Label: "HAZARDOUS WASTE - TOXIC, REACTIVE"[1][3]

Constituents: Explicitly list "Methoxy[1-(3-nitrophenyl)ethylidene]amine" and the solvent

used (e.g., "Acetone").

Hazard Warning: Add a custom sticker: "NITRO COMPOUND - DO NOT HEAT."[1][3]

Phase 3: Decontamination of Glassware
Objective: Remove residual traces to prevent contamination of future experiments.

Primary Rinse: Rinse glassware 3x with Acetone.[1][3] Collect all rinsate into the specific

hazardous waste container described above.

Acid Wash (Optional but Risky): Do NOT use an acid bath (Chromic acid/Aqua Regia) as a

primary cleaning step.[3]
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Base Bath: After the acetone rinse, a standard KOH/Isopropanol base bath is acceptable to

degrade trace organic residues.

Part 3: Operational Workflow (Visualization)
The following diagram outlines the decision logic for handling this specific chemical waste

stream.
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Waste: Methoxy[1-(3-nitrophenyl)ethylidene]amine

Physical State?

Solid / Residue

Solid

Solution (in solvent)

Liquid

Dissolve in Acetone/EtOAc
(Avoid Chlorinated Solvents)

Segregation Check:
Is pH < 4 (Acidic)?

Neutralize with NaHCO3
(Slow addition, Ice bath)

Yes (Risk of Hydrolysis)

Compatible Organic Stream

No (Neutral/Basic)

Transfer to HDPE/Amber Glass
Label: 'Toxic, Nitro-Organic'

Ship for High-Temp Incineration
(RCRA Permitted Facility)

Click to download full resolution via product page
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Figure 1: Decision tree for the safe segregation and packaging of nitro-oxime ether waste. Note

the critical check for acidity to prevent toxic hydrolysis.

Part 4: Emergency Response Procedures
In the event of a spill or exposure, immediate action is required.[5][6] This protocol overrides

standard "paper towel" cleanup methods due to the toxicity profile.[3]

Spill Cleanup (Bench Scale < 100 mL)
Evacuate & Ventilate: Clear the immediate area.[3] Nitrogen oxides or methoxyamine vapors

may be present if the spill contacted acidic surfaces.[3]

PPE Upgrade: Wear double nitrile gloves or Silver Shield/4H laminate gloves.[3] Standard

latex is insufficient for nitro-aromatics.[1][3]

Absorb: Use a non-combustible absorbent (Vermiculite or Sand).[3] Do not use paper towels

(cellulose + nitro compounds = increased flammability risk).[3]

Deactivate (Surface): After bulk removal, wipe the surface with a mild surfactant

(soap/water).[3] Avoid bleach (oxidizer) or strong acids.[7]

First Aid
Skin Contact: Wash immediately with soap and water for 15 minutes.[3] Nitro compounds

absorb transdermally; monitor for signs of cyanosis (blue lips/fingernails) indicating

methemoglobinemia.[3]

Eye Contact: Flush for 15 minutes.

Ingestion: Do NOT induce vomiting. The oxime ether functionality can cause esophageal

damage if regurgitated.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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